Cas no 2138011-77-3 (tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2138011-77-3
• MF: C₁₃H₁₆N₄O₂
• MW: 260.291742324829
• CID: 5902001
• PubChem ID: 165488541
• Update Time: 2025-06-23

tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138011-77-3
• EN300-786729
• tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C13H16N4O2/c1-8-5-6-9(14-7-8)10-11(16-17-15-10)12(18)19-13(2,3)4/h5-7H,1-4H3,(H,15,16,17)
• InChI Key： NLWHPQTYHYWWOA-UHFFFAOYSA-N
• SMILES： O(C(C1C(C2C=CC(C)=CN=2)=NNN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 260.12732577g/mol
• Monoisotopic Mass: 260.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate

tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate: A Comprehensive Overview

The compound tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate, identified by the CAS number CAS No. 2138011-77-3, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

Recent studies have highlighted the importance of tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate in the synthesis of bioactive compounds. Its structure incorporates a triazole ring, which is known for its stability and ability to form hydrogen bonds, making it a valuable component in medicinal chemistry. The presence of the methylpyridine group further enhances its versatility, allowing for diverse interactions in biological systems.

One of the most notable advancements involving this compound is its role in click chemistry reactions. The triazole moiety facilitates efficient coupling reactions, enabling the creation of complex molecular architectures with high precision. This has been particularly beneficial in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory conditions.

In addition to its medicinal applications, tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate has shown promise in material science. Researchers have explored its use as a building block for constructing advanced materials with tailored properties, such as high thermal stability and mechanical strength. These materials hold potential for applications in electronics and aerospace industries.

The synthesis of this compound has also been optimized through green chemistry approaches. Recent methodologies focus on reducing environmental impact by employing catalytic systems and recyclable solvents. These advancements not only enhance the efficiency of production but also align with global sustainability goals.

In conclusion, tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate stands as a testament to the progress in modern organic chemistry. Its structural diversity and functional versatility continue to drive innovative research across multiple disciplines. As ongoing studies uncover new applications and improved synthesis methods, this compound remains at the forefront of scientific exploration.